Cas no 887595-84-8 ({[3-(trifluoromethoxy)phenyl]methyl}hydrazine)

• Product Name: {[3-(trifluoromethoxy)phenyl]methyl}hydrazine
• CAS No: 887595-84-8
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• MDL: MFCD07786460
• CID: 713859
• PubChem ID: 20367308
• Update Time: 2025-06-15

{[3-(trifluoromethoxy)phenyl]methyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[[3-(trifluoromethoxy)phenyl]methyl]-
• [3-(trifluoromethoxy)phenyl]methylhydrazine
• 3-Trifluoromethoxybenzylhydrazine
• 3-Trifluoromethoxy-benzyl-hydrazine
• 3-Trifluoromethoxybenzylhydrazine dihydrochloride
• {[3-(trifluoromethoxy)phenyl]methyl}hydrazine
• 887595-84-8
• 3-(Trifluoromethoxy)benzylhydrazine
• P10523
• PB22083
• CS-0055136
• (3-(Trifluoromethoxy)benzyl)hydrazine
• EN300-278397
• DTXSID50606213
• QJRVPVVWFCVSNK-UHFFFAOYSA-N
• SCHEMBL8221736

• MDL： MFCD07786460
• Inchi： 1S/C8H9F3N2O/c9-8(10,11)14-7-3-1-2-6(4-7)5-13-12/h1-4,13H,5,12H2
• InChI Key： QJRVPVVWFCVSNK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CNN)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {[3-(trifluoromethoxy)phenyl]methyl}hydrazine

The Synthesis, Properties, and Applications of {[3-(trifluoromethoxy)phenyl]methyl}hydrazine (CAS No. 887595-84-8) in Chemical and Biomedical Research

The compound {[3-(trifluoro-methoxy)phenyl]methyl}hydrazine, designated by the CAS registry number CAS No. 887595-84-8, represents a structurally unique member of the aryl hydrazines family. Its molecular formula is C₉H₁₀F₃N₂, with a molar mass of approximately 211.19 g/mol. The compound features a trifluromethox group (-OCF₃,) attached to the meta position of a phenly ring (C₆H₅-). This configuration endows it with distinctive electronic properties and reactivity profiles compared to its structural analogs.

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